2,3-O-bis(10,12-tricosadiynyl)glycero-1-phosphocholine
2,3-O-bis(10,12-tricosadiynyl)glycero-1-phosphocholine
Brand Name:
Vulcanchem
CAS No.:
143062-81-1
VCID:
VC0121975
InChI:
InChI=1S/C54H96NO6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-46-49-58-52-54(53-61-62(56,57)60-51-48-55(3,4)5)59-50-47-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h54H,6-23,32-53H2,1-5H3/t54-/m0/s1
SMILES:
CCCCCCCCCCC#CC#CCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCCCCCCCCC#CC#CCCCCCCCCCC
Molecular Formula:
C54H96NO6P
Molecular Weight:
886.3 g/mol
2,3-O-bis(10,12-tricosadiynyl)glycero-1-phosphocholine
CAS No.: 143062-81-1
Main Products
VCID: VC0121975
Molecular Formula: C54H96NO6P
Molecular Weight: 886.3 g/mol
| CAS No. | 143062-81-1 |
|---|---|
| Product Name | 2,3-O-bis(10,12-tricosadiynyl)glycero-1-phosphocholine |
| Molecular Formula | C54H96NO6P |
| Molecular Weight | 886.3 g/mol |
| IUPAC Name | [(2S)-2,3-bis(tricosa-10,12-diynoxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C54H96NO6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-46-49-58-52-54(53-61-62(56,57)60-51-48-55(3,4)5)59-50-47-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h54H,6-23,32-53H2,1-5H3/t54-/m0/s1 |
| Standard InChIKey | AFXWCJBJZJSOEP-XSMLMOGHSA-N |
| Isomeric SMILES | CCCCCCCCCCC#CC#CCCCCCCCCCOC[C@@H](COP(=O)([O-])OCC[N+](C)(C)C)OCCCCCCCCCC#CC#CCCCCCCCCCC |
| SMILES | CCCCCCCCCCC#CC#CCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCCCCCCCCC#CC#CCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCC#CC#CCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCCCCCCCCC#CC#CCCCCCCCCCC |
| Synonyms | 2,3-BTGPC 2,3-O-bis(10,12-tricosadiynyl)glycero-1-phosphocholine |
| PubChem Compound | 132532 |
| Last Modified | Nov 11 2021 |
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